Ethyl 4-ethylbenzoate
Overview
Description
Ethyl 4-ethylbenzoate (E4EB) is an ester of ethyl alcohol and 4-ethylbenzoic acid, and is a volatile organic compound (VOC) used as a solvent and flavoring agent in various industries. E4EB has a wide range of applications in the pharmaceutical and food industries, as well as in perfumes, cosmetics, and other consumer products. It is also used as a reagent in chemical synthesis and as a starting material for the production of other compounds.
Scientific Research Applications
Polymer Synthesis
Ethyl 4-vinyl-α-cyano-β-phenylcinnamate, synthesized from 4-ethylbenzoic acid, is used in polymer production. This compound is involved in the creation of functional polymers and is significant in material science, particularly in creating new monomers for polymerization (Sumida & Vogl, 1981).
Environmental Studies
Ethyl 4-aminobenzoate (Et-PABA), derived from 4-ethylbenzoic acid, is studied for its environmental behavior. It's used in sunscreens and evaluated for its presence in environmental waters, its transformation products, and environmental fate. The study indicates the importance of understanding the ecological impact of commonly used chemical compounds (Li et al., 2017).
Biodegradation Research
Research on the biodegradation of alkylbenzoates, including 4-ethylbenzoate, focuses on genetic manipulation of microbial catabolic pathways. This is crucial for environmental remediation, as it explores ways to enhance the natural breakdown of synthetic chemicals in the environment (Ramos et al., 1987).
Synthetic Chemistry
Studies in synthetic chemistry explore the creation of various chemical compounds from precursors like ethyl 4-ethylbenzoate. These investigations are essential in developing new synthetic routes and chemicals for various industrial applications (Honey et al., 2012).
Material Science
Research on the growth and characterization of ethyl 4-hydroxybenzoate single crystals demonstrates its relevance in materials science. The study of these crystals' properties contributes to the development of new materials with specific optical and electronic properties (Solanki et al., 2017).
Mechanism of Action
Target of Action
Ethyl 4-ethylbenzoate is a chemical compound with the formula C11H14O2 . More research is needed to identify its primary targets and their roles in biological systems.
Biochemical Pathways
The specific biochemical pathways affected by Ethyl 4-ethylbenzoate are currently unknown. Biochemical pathways refer to a series of chemical reactions occurring within a cell, in which the product of one reaction serves as the substrate for the next . These pathways are crucial for various biological processes, including metabolism, cell signaling, and gene expression.
properties
IUPAC Name |
ethyl 4-ethylbenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O2/c1-3-9-5-7-10(8-6-9)11(12)13-4-2/h5-8H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPUKPAPWEWUPTC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)C(=O)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00334458 |
Source
|
| Record name | Ethyl 4-ethylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00334458 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-ethylbenzoate | |
CAS RN |
36207-13-3 |
Source
|
| Record name | Ethyl 4-ethylbenzoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=36207-13-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 4-ethylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00334458 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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